Cas no 878760-55-5 (1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone)

1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. The ketone functionality at the 4-position allows for further derivatization, enabling the development of novel heterocyclic structures. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors and receptor modulators due to its electron-withdrawing properties and structural versatility. High purity and consistent quality ensure reliable performance in synthetic applications. Its stability under standard laboratory conditions further supports its use in multistep organic synthesis.
1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone structure
878760-55-5 structure
Product Name:1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone
CAS No:878760-55-5
MF:C7H5F3N2O
MW:190.122611761093
CID:1090680
PubChem ID:69232791
Update Time:2025-06-08

1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone
    • 1-(2-(trifluoromethyl)-pyrimidin-4-yl)-ethanone
    • 1-[2-(trifluoromethyl)pyrimidin-4-yl]ethanone
    • AKOS022176553
    • 878760-55-5
    • SCHEMBL4896211
    • DTXSID60740076
    • 1-(2-trifluoromethyl-pyrimidin-4-yl)-ethanone
    • AB71745
    • 1-[2-(TRIFLUOROMETHYL)PYRIMIDIN-4-YL]ETHAN-1-ONE
    • 1-[2-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]-ETHANONE
    • DB-290535
    • Inchi: 1S/C7H5F3N2O/c1-4(13)5-2-3-11-6(12-5)7(8,9)10/h2-3H,1H3
    • InChI Key: XVWNGJRLBWKLHD-UHFFFAOYSA-N
    • SMILES: FC(C1=NC=CC(C(C)=O)=N1)(F)F

Computed Properties

  • Exact Mass: 190.03539727g/mol
  • Monoisotopic Mass: 190.03539727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 42.8Ų

1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM277725-1g
1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone
878760-55-5 95%
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$1559 2021-08-18
Chemenu
CM277725-1g
1-(2-(Trifluoromethyl)pyrimidin-4-yl)ethanone
878760-55-5 95%
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$1820 2023-02-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1745127-1g
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878760-55-5 98%
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¥19299.00 2024-04-27
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